Cas no 1796970-75-6 (3-fluoro-N-4-(3-methoxypyrrolidin-1-yl)phenylbenzamide)

• Product Name: 3-fluoro-N-4-(3-methoxypyrrolidin-1-yl)phenylbenzamide
• CAS No: 1796970-75-6
• MF: C₁₈H₁₉FN₂O₂
• MW: 314.354068040848
• CID: 5935503
• PubChem ID: 71809592
• Update Time: 2025-07-23

3-fluoro-N-4-(3-methoxypyrrolidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-4-(3-methoxypyrrolidin-1-yl)phenylbenzamide
• 3-fluoro-N-[4-(3-methoxypyrrolidin-1-yl)phenyl]benzamide
• AKOS024565135
• F6442-4997
• 3-fluoro-N-(4-(3-methoxypyrrolidin-1-yl)phenyl)benzamide
• 1796970-75-6

• Inchi： 1S/C18H19FN2O2/c1-23-17-9-10-21(12-17)16-7-5-15(6-8-16)20-18(22)13-3-2-4-14(19)11-13/h2-8,11,17H,9-10,12H2,1H3,(H,20,22)
• InChI Key： WREWEQAFRXHOSZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCC(OC)C2)C=C1)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 314.14305602g/mol
• Monoisotopic Mass: 314.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-fluoro-N-4-(3-methoxypyrrolidin-1-yl)phenylbenzamide

Introduction to 3-fluoro-N-4-(3-methoxypyrrolidin-1-yl)phenylbenzamide (CAS No. 1796970-75-6) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3-fluoro-N-4-(3-methoxypyrrolidin-1-yl)phenylbenzamide (CAS No. 1796970-75-6) represents a significant advancement in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural motifs—including a fluoro substituent, a methoxypyrrolidin-1-yl side chain, and a benzamide core—has garnered considerable attention due to its promising pharmacological properties and potential therapeutic applications. The presence of the fluoro group, known for its ability to modulate metabolic stability and binding affinity, alongside the methoxypyrrolidin-1-yl moiety, which is frequently associated with enhanced solubility and bioavailability, makes this compound a compelling candidate for further investigation.

In recent years, the development of novel small molecules for therapeutic purposes has been heavily influenced by the integration of computational chemistry, high-throughput screening, and structural biology. The benzamide scaffold, a privileged structure in drug discovery, has been extensively explored for its role in modulating various biological pathways. The specific modification of the phenyl ring with a fluoro substituent at the 3-position not only enhances electronic properties but also influences hydrogen bonding interactions with biological targets. Similarly, the incorporation of a 3-methoxypyrrolidin-1-yl group introduces a polar, nitrogen-rich environment that can interact favorably with protein binding sites.

One of the most intriguing aspects of 3-fluoro-N-4-(3-methoxypyrrolidin-1-yl)phenylbenzamide is its potential as an inhibitor of enzymes involved in inflammatory and immunomodulatory pathways. Emerging research suggests that this compound may exhibit inhibitory activity against cyclooxygenase (COX) enzymes, which are key mediators of prostaglandin synthesis. The fluoro group’s ability to increase lipophilicity while maintaining metabolic stability positions this molecule as a strong contender for developing anti-inflammatory agents with improved pharmacokinetic profiles. Furthermore, preliminary studies indicate that the methoxypyrrolidin-1-yl moiety may enhance binding affinity to target proteins by optimizing hydrophobic interactions and π-stacking effects.

Another area of interest lies in the potential application of 3-fluoro-N-4-(3-methoxypyrrolidin-1-yl)phenylbenzamide as an anticancer agent. Cancer research has increasingly focused on targeting dysregulated signaling pathways such as those involving kinases and transcription factors. The benzamide core is well-documented for its ability to interact with hinge regions of protein targets, making it an attractive scaffold for designing inhibitors. The structural features of this compound—particularly the fluoro group’s influence on electronic distribution and the rigid pyrrolidine ring—suggest that it may disrupt critical oncogenic pathways by inducing conformational changes or blocking substrate access to active sites.

The synthesis and characterization of 3-fluoro-N-4-(3-methoxypyrrolidin-1-yl)phenylbenzamide have been refined through modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations. These techniques have enabled chemists to construct the complex framework efficiently while maintaining high regioselectivity and yield. The compound’s stability under various conditions has been thoroughly evaluated, demonstrating its suitability for both laboratory-scale investigations and potential industrial applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 3-fluoro-N-4-(3-methoxypyrrolidin-1-yl)phenylbenzamide with biological targets. Through techniques such as docking simulations and molecular dynamics (MD) simulations, researchers have gained insights into how the compound’s structural features contribute to its binding affinity and selectivity. These studies have revealed that the fluoro group plays a crucial role in optimizing interactions with polar residues in protein active sites, while the methoxypyrrolidin-1-yl side chain enhances hydrophobic complementarity.

The pharmacokinetic properties of this compound have also been extensively studied to ensure its suitability for therapeutic use. Preliminary data indicate that 3-fluoro-N-4-(3-methoxypyrrolidin-1-yl)phenylbenzamide exhibits favorable oral bioavailability and moderate metabolic stability in vivo. These characteristics are critical for developing drugs that can reach target tissues effectively while minimizing rapid degradation by enzymatic or chemical processes. Additionally, toxicological assessments have been conducted to evaluate potential side effects, ensuring that the compound is safe for further development.

In conclusion,3-fluoro-N-4-(3-methoxypyrrolidin-1-y l)phenylbenzamide (CAS No. 1796970-75-6) stands out as a versatile and promising molecule with significant implications in chemical biology and medicinal chemistry. Its unique structural composition—featuring a fluoro, a methoxypyrrolidin, and a benzamide moiety—positions it as an excellent candidate for developing novel therapeutics targeting inflammation, cancer, and other diseases. Ongoing research continues to explore its full potential, paving the way for innovative treatments that leverage cutting-edge chemical design principles.